10.1039/B719420J | Cobalt-catalyzed hydrogen desorption from the LiNH2–LiBH4 system

Cobalt-catalyzed hydrogen desorption from the LiNH2–LiBH4 system

Dalton Transactions Pub Date: 2008-03-18 DOI: 10.1039/B719420J

Abstract

A doping of 5 wt% CoCl₂ considerably decreases the dehydrogenation temperature of a mixture of LiNH₂ and LiBH₄. More that 8 wt% of hydrogen can be released at ca. 155 °C. X-Ray absorption near edge structure (XANES) spectroscopy indicated the formation of metallic Co after ball milling CoCl₂ with LiNH₂ and LiBH₄. Extended X-ray absorption fine structure (EXAFS) spectroscopy measurements revealed that Co particles have poor crystallinity and are finely dispersed in the sample, which could lead to a high catalytic efficiency.

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Journal Name：Dalton Transactions

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